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Compound of Interest

Compound Name: N2-Capryloyl lysine
CAS No.: 75383-80-1
Cat. No.: B1677609
Get Quote
. J

Grade: Research / High-Purity (>98%) Classification: Lipoamino Acid (LAA) / Surfactant /
Permeation Enhancer

Executive Summar

-Octanoyl-L-Lysine (CAS 75383-80-1) is a synthetic lipoamino acid composed of an octanoic
acid (caprylic acid) tail attached to the

-amino group of L-lysine. Unlike its biological isomer (
-octanoyl-lysine), which is a post-translational modification marker, the
variant is primarily utilized in drug delivery systems and peptide chemistry.

Its amphiphilic structure allows it to self-assemble into vesicles and micelles, acting as a
biocompatible surfactant. In drug development, it is investigated for its ability to enhance
membrane permeability of hydrophilic macromolecules and as a building block for "lipid-core”
peptide therapeutics.

Chemical Identity & Isomer Distinction (Critical)
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Researchers must verify the acylation site before application. Using the wrong isomer will
invalidate enzymatic assays (e.g., Sirtuin deacylation) or physicochemical formulations.
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Structural Visualization

The following diagram illustrates the chemical synthesis pathway and the structural divergence
between the two isomers.
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Caption: Synthesis logic distinguishing the target
isomer (CAS 75383-80-1) from the biological

isomer.

Physicochemical Properties & Stability

For research-grade applications, the following parameters define the material's quality and
behavior in solution.

e Molecular Formula: C

H
N
o
[1]

e Molecular Weight: 272.38 g/mol [1][2]
e Solubility:

o Water:[3] Sparingly soluble at neutral pH; solubility increases significantly at pH <5
(protonation of

-amine) or pH > 9 (ionization of carboxylic acid).

o Organic Solvents: Soluble in DMSO, Methanol, Ethanol.
 Critical Micelle Concentration (CMC):

-acylated lysines typically exhibit CMC values in the range of 5-20 mM depending on ionic
strength. They function as anionic surfactants at physiological pH.

« Stability: Stable in solid form at -20°C for >2 years. In aqueous solution, the amide bond is
susceptible to hydrolysis by non-specific amidases or extreme pH over prolonged periods.
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Applications in Drug Development[7][8][9][10]

A. Permeation Enhancement
-Octanoyl-L-Lysine acts as a transient permeation enhancer for oral or mucosal delivery of
hydrophilic drugs (e.g., peptides, heparin).

e Mechanism: The octanoyl tail inserts into the lipid bilayer, causing transient perturbation and
fluidization, while the charged lysine head group interacts with phosphate head groups.

o Efficacy: Research indicates capability to open tight junctions reversibly in Caco-2 cell
monolayers.

B. Lipoamino Acid (LAA) Nanocarriers

Used to form niosomes or stabilized micelles.
e Advantage: Unlike synthetic cationic lipids (which can be cytotoxic),

-Octanoyl-L-Lysine degrades into endogenous lysine and fatty acid, offering a superior
toxicity profile.

o Formulation: Often co-formulated with cholesterol or DPPC to form stable vesicles for gene
or drug encapsulation.

Experimental Protocols
Protocol 1: Preparation of Self-Assembled Vesicles

Objective: Create stable nanovesicles using

-Octanoyl-L-Lysine for drug encapsulation.

Materials:
e -Octanoyl-L-Lysine (CAS 75383-80-1)[4][5]
o Cholesterol (stabilizer)

» Phosphate Buffered Saline (PBS), pH 7.4

e Probe Sonicator
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Workflow:

Dissolution: Dissolve 10 mg of

-Octanoyl-L-Lysine and 5 mg Cholesterol in 2 mL of Chloroform/Methanol (2:1 v/v) in a
round-bottom flask.

Film Formation: Evaporate solvent under reduced pressure (Rotary Evaporator) at 40°C until
a thin, dry lipid film forms on the flask wall. Desiccate overnight to remove trace solvent.

Hydration: Add 5 mL of pre-warmed PBS (containing the drug to be encapsulated, if
applicable).

Self-Assembly: Vortex vigorously for 10 minutes at 50°C. The film will peel off and form
multilamellar vesicles (MLVS).

Size Reduction: Sonicate using a probe sonicator (20% amplitude, 30s on/30s off cycles) for
5 minutes on ice to generate Small Unilamellar Vesicles (SUVS).

Characterization: Analyze particle size via Dynamic Light Scattering (DLS). Expect diameter
range: 100-200 nm.

Protocol 2: LC-MS/MS Quantification

Objective: Quantify

-Octanoyl-L-Lysine in biological matrices or formulation buffers.

System Configuration:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 pm).
Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient:
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Time (min) % B Flow Rate (mL/min)
0.0 5 0.3
1.0 5 0.3
5.0 95 0.3
7.0 95 0.3
7.1 5 0.3
| 10.0|5]0.3|

MS Parameters (ESI Positive Mode):
e Precursor lon:m/z 273.2 [M+H]
e Product lons:
o Quantifier:m/z 84.1 (Lysine immonium ion)
o Qualifier:m/z 129.1 (Lysine fragment)
o Qualifier:m/z 147.1 (Octanoyl-amide fragment)
Sample Prep:
» Precipitate proteins using ice-cold Acetonitrile (1:3 sample:solvent ratio).
o Centrifuge at 10,000 x g for 10 mins.
e Inject 5 uL of supernatant.
Synthesis & Sourcing Considerations
e Synthesis Route: The most robust synthesis for the

isomer involves the reaction of L-Lysine with Octanoyl Chloride in a basic aqueous solution
(Schotten-Baumann conditions). The
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-amine is naturally more nucleophilic, but at high pH, the
-amine (lower pKa) can be targeted, or the

-amine can be protected (e.g., as a copper complex) to force
-acylation.

o Purity Check: Ensure the product is free of free fatty acids (Octanoic acid) and free Lysine.
TLC (Butanol:Acetic Acid:Water) or HPLC is recommended upon receipt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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